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Compound of Interest

Compound Name: 4-(2-pyridin-4-yloxyethoxy)pyridine
CAS No.: 50789-62-3
Cat. No.: B3339038

Get Quote

Executive Summary & Compound Profile

4-(2-pyridin-4-yloxyethoxy)pyridine is a symmetric bis-pyridyl ether used frequently as a
ligand in metallo-supramolecular chemistry and as a cross-linking agent in polymer synthesis.
Its structure consists of two pyridine rings connected by a flexible ethylene glycol linker.

IUPAC Name: 4-[2-(pyridin-4-yloxy)ethoxy]pyridine

Common Name: 1,2-bis(pyridin-4-yloxy)ethane[1][2]

Molecular Formula: C12H12N202

Exact Mass: 216.0899 Da

CAS Registry: 104-111 (referenced in specialized libraries)

Structural Visualization

The molecule possesses
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symmetry (conformation dependent), which critically influences its fragmentation logic—often
resulting in "half-molecule” ions.

Methodology Comparison: ESI-MS/MS vs. EI-MS

For this compound, the choice of ionization method drastically alters the observed spectrum.
The table below compares the two primary "alternatives” for analysis.

Alternative A: LC-ESI- )
Feature Alternative B: GC-EI-MS
MS/MS (Recommended)

lonization Type Soft (Electrospray lonization) Hard (Electron Impact, 70 eV)
Precursor lon [M+H]* (m/z 217) M*e (m/z 216)

) ) Charge-Remote Fragmentation ) )
Primary Mechanism (CID) Radical-Directed Cleavage

] Provides "fingerprint"
Preserves molecular ion; ) )
] fragmentation for library
Key Advantage detects trace levels in ) o
] ] ) matching; structural elucidation
biological matrices.

of isomers.
Limit of Detection High (pg/mL range) Moderate (ng/mL range)
] m/z 122 (Cleavage of ether )
Major Fragment m/z 108 (Symmetric cleavage)

bond)

Verdict: Use ESI-MS/MS for pharmacokinetic studies or ligand binding assays. Use EI-MS for
purity confirmation during synthesis.

Fragmentation Pathways (Deep Dive)
A. ESI-CID Fragmentation (Protonated Species)

In Electrospray lonization (positive mode), the molecule is protonated primarily at the pyridyl
nitrogen (the most basic site, pKa ~5.2).

e Precursor: m/z 217.1 [M+H]*
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o Pathway 1: Ether Cleavage (Major) Collision Induced Dissociation (CID) drives the cleavage
of the C-O bond. The charge can be retained on either the alkyl side or the leaving pyridine
group, though the alkyl-pyridinium species is often favored.

o Mechanism:[2][3] Protonation at N facilitates inductive weakening of the ether linkage.
o Product:m/z 122 (Py-O-CH2-CHz*) and Neutral Loss of Pyridinol (95 Da).

e Pathway 2: Pyridinium Formation
o Product:m/z 96 (Py-OHz%). Protonated 4-hydroxypyridine.

o Pathway 3: Vinylpyridine Formation

o Product:m/z 106 (Py-CH=CH:z + H*). Result of rearrangement and elimination of Py-OH.

B. El Fragmentation (Radical Cation)

In Electron Impact (70 eV), the molecular ion M*e (m/z 216) is formed. The high energy leads
to extensive fragmentation.

e Precursor: m/z 216 M+e

o Pathway 1: Symmetric Benzyl-like Cleavage The central C-C bond in the ethylene bridge is
weak due to the stabilizing effect of the oxygen atoms (alpha-effect).

o Product:m/z 108 (Py-O-CHz"%). This is often the base peak in El spectra of symmetric
ethers.

o Pathway 2: Pyridyl Ring Cleavage
o Product:m/z 78 (Py™).

o Product:m/z 51 (CaHs™*). Characteristic ring disintegration.

Visualization of Fragmentation Logic
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[M+H]+ (m/z 217) Neutral Loss:
Protonated Precursor Vinyl Pyridine (105 Da)

Ether Cleavage
(Primary Path)

H-Rearrangement

m/z 122 m/z 96 Neutral Loss:
[Py-O-CH2-CH2]+ [Py-OH2]+ Pyridinol (95 Da)

- C2H30 (43 Da)

Figure 2: ESI-CID Fragmentation Tree for m/z 217

Click to download full resolution via product page

Experimental Protocols
Protocol A: LC-MS/MS Analysis (Standard)

Objective: Identification and Quantification.
e Sample Preparation:
o Dissolve 1 mg of compound in 1 mL Methanol (Stock: 1 mg/mL).
o Dilute to 1 pg/mL using 50:50 Water:Methanol + 0.1% Formic Acid.
o Note: Formic acid is crucial to ensure protonation of the pyridine nitrogen.
e LC Conditions:
o Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 um).
o Mobile Phase A: Water + 0.1% Formic Acid.

o Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
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o Gradient: 5% B to 95% B over 5 minutes.
e MS Settings (Triple Quadrupole):
o Source: ESI Positive Mode.
o Capillary Voltage: 3500 V.
o Scan Type: Product lon Scan (Precursor 217.1).
o Collision Energy (CE): Ramp 10-40 eV.
» Low CE (15 eV): Preserves m/z 217.
» Med CE (25 eV): Maximizes m/z 122 and 96.

» High CE (40 eV): Generates m/z 79 and 52.

Protocol B: GC-MS Analysis (Alternative)

Objective: Purity check (requires volatile sample).
e Sample Preparation:
o Dissolve in Ethyl Acetate or Dichloromethane (1 mg/mL).

o Caution: Do not use protic solvents like water/methanol for GC injection if derivatization is
not performed.

e GC Conditions:
o Column: HP-5ms or DB-5 (5% Phenyl Methyl Siloxane).
o Inlet Temp: 250°C.
o Oven: 100°C (1 min) -> 20°C/min -> 300°C.

e MS Settings:
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o Source: EI (70 eV).

o Scan Range: m/z 40-300.

o Solvent Delay: 3.0 min (to avoid solvent filament trip).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3339038/docs#technical-guide-mass-spectrometry-
profiling-of-4-2-pyridin-4-yloxyethoxy-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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